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Compound of Interest

Compound Name: LAMPA

Cat. No.: B1675755

For Researchers, Scientists, and Drug Development Professionals: This document provides
essential safety and logistical information for the handling and disposal of LAMPA (Lysergic
acid methylpropylamide), a potent, Schedule | controlled substance. Adherence to these
guidelines is critical for ensuring personnel safety and regulatory compliance.

LAMPA, a structural analog of lysergic acid diethylamide (LSD), is classified as a lysergamide
and is primarily used in research and forensic applications.[1][2] It is often supplied as a
solution in acetonitrile, a flammable and toxic solvent.[2] Due to its high potency and regulatory
status, all handling and disposal procedures must be conducted with the utmost care and in
strict accordance with federal and institutional regulations.

Immediate Safety and Hazard Information

LAMPA is a hazardous substance with the following GHS classifications:
» Fatal if swallowed

» Fatal in contact with skin

o Fatal if inhaled

The common solvent, acetonitrile, presents additional hazards as a flammable liquid that is also
toxic if swallowed, in contact with skin, or inhaled. It can cause serious eye irritation.
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Hazard Summary Table
GHS Hazard

Substance CAS Number o Key Hazards
Classifications

Fatal if swallowed, in

LAMPA (Lysergic acid Acute Toxicity 2 (Oral, ] ] )
] 40158-98-3 ) contact with skin, or if
methylpropylamide) Dermal, Inhalation) )
inhaled.
Highly flammable
Flammable Liquid 2, liquid and vapor.
o Acute Toxicity 4 (Oral, Harmful if swallowed,
Acetonitrile 75-05-8 ) ) ) )
Dermal, Inhalation), in contact with skin, or
Eye Irritation 2A if inhaled. Causes

serious eye irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following PPE
is mandatory when handling LAMPA and its solutions.

PPE Requirements Table
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Protection Type

Specification

Rationale

Hand Protection

Double-gloving with nitrile
gloves. Check manufacturer's
chemical resistance chart for

acetonitrile.

Protects against skin contact
with LAMPA, which is fatal,
and acetonitrile, which is
harmful and can be absorbed
through the skin. Nitrile gloves
offer good resistance to

acetonitrile.

Eye and Face Protection

Chemical splash goggles and

a face shield.

Provides protection against
splashes of the LAMPA
solution, which can cause
serious eye irritation and

systemic toxicity.

Body Protection

A lab coat, fully buttoned.
Consider a chemically resistant

apron for larger quantities.

Prevents contamination of

personal clothing.

Respiratory Protection

All handling of LAMPA must be
performed in a certified

chemical fume hood.

Mitigates the risk of inhaling
aerosols or vapors, which can

be fatal.

Operational Plan: A Step-by-Step Handling Protocol

The following is a generalized protocol for handling potent psychoactive compounds like

LAMPA in a research setting. Specific experimental procedures should be adapted to this

framework.

e Pre-Experiment Preparations:

o Ensure you have an active DEA registration for Schedule | substances.

o Verify that the chemical fume hood is certified and functioning correctly.

o Designate a specific area within the lab for handling LAMPA.

o Assemble all necessary equipment and PPE before retrieving the LAMPA container.
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o Have a spill kit readily available.

e Handling Procedure:

[e]

Don all required PPE.

o

Work exclusively within the chemical fume hood.

[¢]

Keep the container of LAMPA solution tightly sealed when not in use.

[e]

Use the smallest practical quantities for the experiment.

[e]

Avoid any direct contact with the substance. Use appropriate tools for transfers.

e Post-Experiment Procedures:

[¢]

Decontaminate all surfaces and equipment that may have come into contact with LAMPA.

[¢]

Properly segregate and label all waste streams (liquid, solid, sharps).

[e]

Remove PPE in the designated area, avoiding self-contamination.

o

Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow for Handling LAMPA
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Safe Handling Workflow for LAMPA
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Caption: A flowchart outlining the key procedural steps for the safe handling of LAMPA, from
preparation to final disposal.

Disposal Plan

The disposal of Schedule | controlled substances is strictly regulated by the DEA.

o Waste Segregation: All materials contaminated with LAMPA, including solutions, empty
containers, gloves, and pipette tips, must be collected as hazardous waste. Do not mix with
other waste streams unless explicitly permitted by your institution's Environmental Health
and Safety (EHS) department.

o Storage of Waste: Waste must be stored in clearly labeled, sealed containers within a
secure, designated area in the laboratory.

o DEA Regulations: As a Schedule | substance, LAMPA cannot be disposed of through
standard chemical waste channels. Disposal must be handled by a DEA-registered "reverse
distributor.”

e Required Documentation: The transfer and disposal of LAMPA waste must be meticulously
documented. For Schedule | and Il substances, a DEA Form 222 is required for the transfer
to a reverse distributor, and a DEA Form 41 must be completed to document the destruction
of the substance.[3]

e Institutional Procedures: Contact your institution's EHS office to coordinate the disposal of
LAMPA waste through the proper channels. They will have established procedures with a
licensed reverse distributor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Handling LAMPA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675755#personal-protective-equipment-for-
handling-lampa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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